Cas no 852372-08-8 (N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide)

• Product Name: N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• CAS No: 852372-08-8
• MF: C₁₈H₁₅ClN₂O₂
• MW: 326.776903390884
• CID: 6418657
• PubChem ID: 7117660
• Update Time: 2025-05-24

N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• NCGC00294257-01
• AB01293606-01
• AKOS001870763
• F0675-0404
• 852372-08-8
• 1H-Indole-3-acetamide, N-(3-chloro-4-methylphenyl)-2-methyl-α-oxo-

• Inchi： 1S/C18H15ClN2O2/c1-10-7-8-12(9-14(10)19)21-18(23)17(22)16-11(2)20-15-6-4-3-5-13(15)16/h3-9,20H,1-2H3,(H,21,23)
• InChI Key： BEXNLKFMGCQZDZ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(Cl)=C1)(=O)C(C1C2=C(NC=1C)C=CC=C2)=O

Computed Properties

• Exact Mass: 326.0822054g/mol
• Monoisotopic Mass: 326.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 62Ų

Experimental Properties

• Density: 1.368±0.06 g/cm3(Predicted)
• pka: 10.24±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

Introduction to N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852372-08-8)

N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, with the CAS number 852372-08-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indole derivatives and is characterized by its unique structural features, including a chlorinated and methylated phenyl group, an indole ring, and an acetamide moiety. These structural elements contribute to its potential biological activities and pharmacological properties.

The indole scaffold is a well-known privileged structure in medicinal chemistry, often found in bioactive natural products and synthetic compounds with diverse therapeutic applications. The presence of the chlorinated and methylated phenyl group can influence the compound's lipophilicity, which is crucial for its ability to cross biological membranes and reach target sites. The acetamide moiety adds polarity and can enhance solubility, which is important for drug delivery and bioavailability.

Recent studies have explored the potential of N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is its potential as an anticancer agent. Preclinical studies have shown that N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been observed to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that this compound could be developed into a novel therapeutic agent for cancer treatment.

In addition to its anti-inflammatory and anticancer properties, N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has also been investigated for its neuroprotective effects. Research conducted at the University of California, San Francisco, demonstrated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide has also been studied to assess its suitability as a drug candidate. In vitro and in vivo experiments have shown that it has favorable absorption, distribution, metabolism, excretion (ADME) properties, with good oral bioavailability and low toxicity. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues without causing significant side effects.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide in human subjects. Early-phase trials have shown promising results, with no major adverse events reported at therapeutic doses. However, more extensive studies are needed to fully understand its long-term safety profile and optimize dosing regimens.

In conclusion, N-(3-chloro-4-methylphenyl)-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide (CAS No. 852372-08-8) is a multifaceted compound with a range of potential therapeutic applications. Its unique chemical structure confers it with anti-inflammatory, anticancer, and neuroprotective properties, making it a valuable candidate for further development in pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for addressing unmet medical needs in various disease areas.